Cas no 918970-06-6 (4-Quinolinamine, 2-(4-fluorophenyl)-N-[3-(1-pyrrolidinyl)propyl]-)

• Product name: 4-Quinolinamine, 2-(4-fluorophenyl)-N-[3-(1-pyrrolidinyl)propyl]-
• CAS No: 918970-06-6
• MF: C₂₂H₂₄FN₃
• MW: 349.44446849823
• CID: 767411
• PubChem ID: 44422006

4-Quinolinamine, 2-(4-fluorophenyl)-N-[3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, 2-(4-fluorophenyl)-N-[3-(1-pyrrolidinyl)propyl]-
• 2-(4-fluorophenyl)-N-(3-pyrrolidin-1-ylpropyl)quinolin-4-amine
• DTXSID00658929
• 2-(4-Fluorophenyl)-N-[3-(pyrrolidin-1-yl)propyl]quinolin-4-amine
• 2-(4-fluorophenyl)-N-(3-(pyrrolidin-1-yl)propyl)quinolin-4-amine
• CHEMBL388589
• 918970-06-6

• Inchi： InChI=1S/C22H24FN3/c23-18-10-8-17(9-11-18)21-16-22(19-6-1-2-7-20(19)25-21)24-12-5-15-26-13-3-4-14-26/h1-2,6-11,16H,3-5,12-15H2,(H,24,25)
• InChI Key： CTENZZBELOUMKS-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CCCNC2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)F

Computed Properties

• Exact Mass: 349.195
• Monoisotopic Mass: 349.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.2A^2